4-Amino-3-(4-chlorophenyl)-4-methylpentanoic acid hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. The InChI code for “4-Amino-3-(4-chlorophenyl)-4-methylpentanoic acid hydrochloride” is1S/C11H14ClNO2.ClH/c1-11(7-13,6-10(14)15)8-2-4-9(12)5-3-8;/h2-5H,6-7,13H2,1H3,(H,14,15);1H . This code provides a unique representation of the compound’s molecular structure . Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving “4-Amino-3-(4-chlorophenyl)-4-methylpentanoic acid hydrochloride”. More research is needed to fully understand its reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined by its CAS Number, Molecular Weight, and other related data. For “4-Amino-3-(4-chlorophenyl)-4-methylpentanoic acid hydrochloride”, the CAS Number is 2138374-22-6 and the Molecular Weight is 264.15 .Scientific Research Applications
- GABA (gamma-aminobutyric acid) is a crucial neurotransmitter in the central nervous system. 4-Amino-3-(4-chlorophenyl)-4-methylpentanoic acid hydrochloride may act as a GABA receptor modulator, affecting inhibitory neurotransmission. It could be studied for its potential in treating anxiety, epilepsy, and other neurological disorders .
- Researchers might explore this compound’s analgesic properties. It could be investigated as a potential pain-relieving agent, especially considering its structural similarity to baclofen , a known GABA-B receptor agonist .
Neuropharmacology and GABA Receptor Modulation
Pain Management and Analgesia
Safety and Hazards
The safety information for “4-Amino-3-(4-chlorophenyl)-4-methylpentanoic acid hydrochloride” includes several hazard statements such as H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands and face thoroughly after handling .
properties
IUPAC Name |
4-amino-3-(4-chlorophenyl)-4-methylpentanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO2.ClH/c1-12(2,14)10(7-11(15)16)8-3-5-9(13)6-4-8;/h3-6,10H,7,14H2,1-2H3,(H,15,16);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUJIUEGAFAGFBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(CC(=O)O)C1=CC=C(C=C1)Cl)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17Cl2NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-3-(4-chlorophenyl)-4-methylpentanoic acid hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(5-fluoro-2-methylphenyl)-2-[4-(prop-2-yn-1-yl)piperazin-1-yl]propanamide](/img/structure/B2647879.png)
![N-(4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)benzo[d]thiazole-6-carboxamide](/img/structure/B2647895.png)
